5-(Chloromethyl)-3-methylfuran-2(5H)-one

• IUPAC Name: 2-(chloromethyl)-4-methyl-2H-furan-5-one
• InChI: InChI=1S/C6H7ClO2/c1-4-2-5(3-7)9-6(4)8/h2,5H,3H2,1H3
• InChI Key: RWOREBHQQOTRGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(OC1=O)CCl
• Molecular Formula: C6H7ClO2
• DSSTOX Substance ID: DTXSID60532054
• Molecular Weight: 146.57 g/mol
• CAS RN: 77120-84-4

Description

5-(Chloromethyl)-3-methylfuran-2(5H)-one, also known as 5-Chloromethylfurfural, is an organic compound with the formula C4H2O(CH2Cl)CHO. It consists of a furan substituted at the 2- and 5-positions with formyl (CHO) and chloromethyl (CH2Cl) groups. It is obtained by dehydration of fructose and other cellulose derivatives using hydrochloric acid.

Synthesis Analysis

The biomass-derived platform chemical 5-(chloromethyl)furfural is converted into the blockbuster antiulcer drug ranitidine (Zantac) in four steps with an overall 68% isolated yield. The crude reaction mixture was purified by flash chromatography on silica gel to give the product.

Molecular Structure Analysis

The molecular structure of this compound consists of a furan substituted at the 2- and 5-positions with formyl (CHO) and chloromethyl (CH2Cl) groups. The chemical formula is C6H5ClO2 and the molar mass is 144.55 g·mol −1.

Chemical Reactions Analysis

This compound can be reduced to give 5-methylfurfural, and can be hydrolyzed to give hydroxymethylfurfural. The Blanc chloromethylation is the chemical reaction of aromatic rings with formaldehyde and hydrogen chloride to form chloromethyl arenes.

Physical And Chemical Properties Analysis

This compound is a colourless liquid. It has a chemical formula of C6H5ClO2 and a molar mass of 144.55 g·mol −1. The solubility of the potent drinking water mutagen 3-chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone (MX) in water was only slightly dependent on pH.

Mechanism of Action

The mechanism of action of 5-(Chloromethyl)-3-methylfuran-2(5H)-one involves its conversion into the antiulcer drug ranitidine (Zantac) in four steps. The Blanc chloromethylation is the chemical reaction of aromatic rings with formaldehyde and hydrogen chloride to form chloromethyl arenes.

Safety and Hazards

5-(Chloromethyl)-3-methylfuran-2(5H)-one should be handled with caution. It can absorb through gloves and stain the skin a dark brown black color. The health implications of dermal exposure are unclear. It is harmful if swallowed, causes serious eye damage, and is suspected of causing cancer.

Future Directions

The results described in a report certainly contribute to future biomass works in terms of using 5-(Chloromethyl)-3-methylfuran-2(5H)-one as a potential feedstock for versatile applications. The processing is to hydrolyze the CMF to 5-(hydroxymethyl)furfural (HMF) in aqueous medium, followed by catalytic hydrogenation into 2,5-bis(hydroxymethyl)furan (BHMF).